N-cyclopropyl-2-(4-ethoxyphenyl)-4-quinolinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-cyclopropyl-2-(4-ethoxyphenyl)-4-quinolinecarboxamide often involves the interaction of cyclopropyl groups with quinoline derivatives. For example, the addition of methanol or water to N-cyano groups under alkaline conditions leads to N-imino ester or N-carboxamide compounds. The use of Grignard reagents has been shown to yield N-unsubstituted 2-alkyl or aryl tetrahydroquinolines in excellent yields, showcasing the flexibility and reactivity of such structures in synthetic chemistry (Sugiura, Hamada, & Hirota, 1979).
Molecular Structure Analysis
The molecular structure of related compounds exhibits a range of interactions and conformations. For instance, the crystal structure of a molecule with antiproliferative activity, which shares functional groups with N-cyclopropyl-2-(4-ethoxyphenyl)-4-quinolinecarboxamide, has been determined, indicating significant inhibitory activity against cancer cell lines (Lu et al., 2021).
Chemical Reactions and Properties
The chemical reactivity of this compound class includes cyclopropanation reactions and regioselective reductive cyclizations, leading to various ester and amide derivatives. These reactions are pivotal for the synthesis of novel compounds with potential biological activities (Yong et al., 2007).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystal structure, are crucial for understanding the compound's behavior in different environments. Polymorphic modifications of related compounds reveal differences in crystal packing and organization, which could influence their physical stability and solubility (Shishkina et al., 2018).
properties
IUPAC Name |
N-cyclopropyl-2-(4-ethoxyphenyl)quinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O2/c1-2-25-16-11-7-14(8-12-16)20-13-18(21(24)22-15-9-10-15)17-5-3-4-6-19(17)23-20/h3-8,11-13,15H,2,9-10H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLZXIPOJVOTTGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-2-(4-ethoxyphenyl)quinoline-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.